![molecular formula C13H23NO2 B7517540 1-(Azepan-1-yl)-3-(oxolan-2-yl)propan-1-one](/img/structure/B7517540.png)
1-(Azepan-1-yl)-3-(oxolan-2-yl)propan-1-one
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Overview
Description
1-(Azepan-1-yl)-3-(oxolan-2-yl)propan-1-one is a chemical compound that belongs to the family of ketones. It is also known by the name of PEP-2, and it has been used in scientific research for various purposes.
Mechanism of Action
The mechanism of action of 1-(Azepan-1-yl)-3-(oxolan-2-yl)propan-1-one is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of anxiety and other neurological functions. It may also interact with other neurotransmitter systems, such as the serotonergic and dopaminergic systems.
Biochemical and Physiological Effects:
Studies have shown that 1-(Azepan-1-yl)-3-(oxolan-2-yl)propan-1-one has anxiolytic and sedative effects in animal models. It has also been shown to increase the levels of GABA in the brain, which may contribute to its anxiolytic effects. However, further studies are needed to fully understand its biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(Azepan-1-yl)-3-(oxolan-2-yl)propan-1-one in lab experiments is its high yield and easy synthesis method. It is also relatively stable and can be stored for long periods of time. However, one limitation of using this chemical compound is its limited solubility in water, which may affect its bioavailability and efficacy in certain experiments.
Future Directions
There are several future directions for the study of 1-(Azepan-1-yl)-3-(oxolan-2-yl)propan-1-one. One direction is to further investigate its potential therapeutic effects for the treatment of anxiety and other neurological disorders. Another direction is to study its interactions with other neurotransmitter systems, such as the serotonergic and dopaminergic systems. Additionally, the synthesis of new derivatives of this chemical compound may lead to the discovery of novel therapeutic agents.
Synthesis Methods
The synthesis of 1-(Azepan-1-yl)-3-(oxolan-2-yl)propan-1-one involves the reaction of 2-oxo-tetrahydrofuran-3-yl acetate with azepane in the presence of a base. The reaction takes place at room temperature, and the yield of the product is around 70%.
Scientific Research Applications
1-(Azepan-1-yl)-3-(oxolan-2-yl)propan-1-one has been used in various scientific research applications. It has been studied for its potential as a therapeutic agent for the treatment of anxiety, depression, and other neurological disorders. It has also been used in the synthesis of other chemical compounds, such as PEP-3 and PEP-4.
properties
IUPAC Name |
1-(azepan-1-yl)-3-(oxolan-2-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23NO2/c15-13(8-7-12-6-5-11-16-12)14-9-3-1-2-4-10-14/h12H,1-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXUQTYBQRBNJEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=O)CCC2CCCO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Azepan-1-yl)-3-(oxolan-2-yl)propan-1-one |
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